Cas no 438625-58-2 (4-Hydroxy-3-methoxy Methamphetamine Hydrochloride)

• Product Name: 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride
• CAS No: 438625-58-2
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 929216
• PubChem ID: 71748871
• Update Time: 2025-07-18

4-Hydroxy-3-methoxy Methamphetamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride
• 2-METHOXY-4-[2-(METHYLAMINO)PROPYL]PHENOL HYDROCHLORIDE
• HMMA
• 2-methoxy-4-[2-(methylamino)propyl]phenol;hydrochloride
• 438625-58-2
• d,l-HMMA.HCl, 1mg/ml in Methanol
• 2-Methoxy-4-[2-(methylamino)propyl]phenol--hydrogen chloride (1/1)
• HMMA (hydrochloride)
• DTXSID30857726
• d,l-HMMA.HCl
• HMMA hydrochloride
• 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride (1.0 mg/ml in Methanol)

• Inchi： 1S/C11H17NO2.ClH/c1-8(12-2)6-9-4-5-10(13)11(7-9)14-3;/h4-5,7-8,12-13H,6H2,1-3H3;1H
• InChI Key： LDRJCJMDWCULLX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CC(C)NC)O

Computed Properties

• Exact Mass: 231.10300
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 2.74410

Additional information on 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride

Professional Introduction to 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride (CAS No. 438625-58-2)

4-Hydroxy-3-methoxy Methamphetamine Hydrochloride, with the CAS number 438625-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and neurobiology. This compound belongs to the amphetamine class, characterized by its structural similarity to well-known psychostimulants. However, its unique substitution pattern, featuring both hydroxyl and methoxy groups, positions it as a subject of extensive research for potential therapeutic applications.

The molecular structure of 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride consists of a benzene ring substituted with a hydroxyl group at the 4-position and a methoxy group at the 3-position, attached to an amphetamine backbone. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmacological studies and potential drug formulation. This solubility profile is critical for drug development, as it influences bioavailability and pharmacokinetic properties.

In recent years, there has been growing interest in amphetamine derivatives due to their potential role in treating neurological and psychiatric disorders. Specifically, compounds with modifications in the aromatic ring have been investigated for their ability to modulate neurotransmitter systems, particularly dopamine and norepinephrine pathways. The presence of both hydroxyl and methoxy groups in 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride suggests that it may exhibit unique interactions with these systems compared to its parent compound, amphetamine.

One of the most compelling areas of research involving 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride is its potential as a therapeutic agent for attention deficit hyperactivity disorder (ADHD) and related cognitive disorders. Preclinical studies have indicated that certain amphetamine derivatives can enhance cognitive function by improving focus and attention while minimizing side effects associated with unmodified amphetamines. The structural modifications in 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride may contribute to a more refined pharmacological profile, potentially offering benefits such as reduced cardiovascular effects and lower abuse liability.

Moreover, the compound has attracted attention in the context of neuroprotection and neuroplasticity research. Emerging evidence suggests that amphetamine derivatives can promote synaptic plasticity and neurogenesis, processes that are crucial for learning and memory enhancement. The specific substitution pattern of 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride may influence its ability to interact with neurotransmitter receptors and enzymes involved in these processes. For instance, the hydroxyl group could facilitate binding to specific transporters or enzymes, while the methoxy group might modulate metabolic stability.

The synthesis of 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation or enzymatic oxidation, have been employed to introduce the hydroxyl and methoxy groups at desired positions on the aromatic ring. These synthetic approaches not only enhance efficiency but also minimize unwanted byproducts, which is crucial for pharmaceutical-grade production.

From a regulatory perspective, 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. This includes toxicological assessments, pharmacokinetic studies, and clinical trials to evaluate its therapeutic potential. The complexity of these studies underscores the importance of collaborative efforts between chemists, biologists, and clinicians to translate preclinical findings into viable treatments.

The chemical properties of 4-Hydroxy-3-methoxy Methamphetamine Hydrochloride, such as its solubility and stability under various conditions, also play a critical role in drug formulation. Formulations must be designed to ensure that the compound remains stable during storage and administration while maintaining optimal bioavailability. Innovations in drug delivery systems, such as controlled-release formulations or targeted nanoparticles, could further enhance the therapeutic efficacy of this compound.

In conclusion,4-Hydroxy-3-methoxy Methamphetamine Hydrochloride (CAS No. 438625-58-2) represents a promising area of research with potential applications in treating neurological disorders and enhancing cognitive function. Its unique structural features offer opportunities for developing novel therapeutics with improved safety profiles compared to existing psychostimulants. As research continues to uncover new insights into its pharmacological mechanisms,4-Hydroxy-3-methoxy Methamphetamine Hydrochloride may emerge as a valuable addition to the pharmacopeia for managing conditions related to neurotransmitter dysregulation.